1-ethyl-3-isobutyl-N-{[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]methyl}-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-ethyl-5-(2-methylpropyl)-N-[[4-methyl-6-(trifluoromethyl)pyrimidin-2-yl]methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C17H22F3N5O/c1-5-25-13(8-12(24-25)6-10(2)3)16(26)21-9-15-22-11(4)7-14(23-15)17(18,19)20/h7-8,10H,5-6,9H2,1-4H3,(H,21,26)
• InChI Key: RNXHCKLQBSDUCG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)CC(C)C)C(=O)NCC2=NC(=CC(=N2)C(F)(F)F)C
• Molecular Formula: C17H22F3N5O
• Molecular Weight: 369.4 g/mol

Description

The compound belongs to a class of chemicals that often exhibit significant biological activity, including potential anticancer properties and enzyme inhibition capabilities. These compounds are frequently explored for their chemical and physical properties, which can be pivotal in pharmaceutical and material science applications.

Synthesis Analysis

Synthesis of similar compounds often involves condensation reactions, cyclization, and the use of specific reagents to introduce functional groups such as trifluoromethyl or pyrazole rings. For example, the synthesis of pyrazolo[1,5-a]pyrimidine derivatives can be achieved through reactions involving ethyl cyanoacetate and trifluoroacetic anhydride, followed by chloridization and condensation with aqueous hydrazine (Wu et al., 2006).

Molecular Structure Analysis

The molecular structure of similar compounds can be determined through crystallography and NMR spectroscopy, revealing the arrangement of atoms and the geometry of the molecule. These analyses are crucial for understanding the chemical behavior and reactivity of the compound (Wu et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving such compounds can include various substitution and addition reactions, influenced by the presence of functional groups. The trifluoromethyl group, for example, can enhance the compound's reactivity and influence its biological activity (Allan et al., 2009).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystal structure, can be assessed through various spectroscopic and analytical techniques. These properties are important for the compound's application in material science and drug formulation (Kusakiewicz-Dawid et al., 2007).

Chemical Properties Analysis

The chemical properties, such as acidity/basicity, reactivity towards nucleophiles or electrophiles, and stability under different conditions, are essential for understanding the compound's behavior in chemical reactions and its potential stability as a drug candidate or a material (Heo & Jeon, 2017).

Scientific Research Applications

Synthesis and Biological Evaluation

The compound has been involved in the synthesis of novel pyrazolopyrimidines derivatives, indicating its significance in medicinal chemistry for developing potential anticancer and anti-inflammatory agents. These derivatives have shown cytotoxic activities against specific cancer cell lines, such as HCT-116 and MCF-7, and exhibited inhibition of 5-lipoxygenase, an enzyme associated with inflammatory processes (Rahmouni et al., 2016).

Chemical Properties and Reactions

The compound's chemical properties facilitate the synthesis of pyrazolo[3,4-d]pyrimidin-4(5H)-ones, showcasing its role in creating structurally diverse molecules. This versatility is crucial for the development of new chemical entities with potential pharmaceutical applications (Miyashita et al., 1990).

Catalytic Applications

It has been used in reactions catalyzed by Brønsted-acidic ionic liquids, demonstrating an efficient method for heterocyclization reactions. This approach highlights its importance in green chemistry and the synthesis of heterocyclic compounds with potential biological activities (Tavakoli-Hoseini et al., 2011).

Nematocidal Activity

Research on pyrazole carboxamide derivatives, including the mentioned compound, has revealed their application in agrochemicals as fungicides and nematocides. Some derivatives exhibit good nematocidal activity against M. incognita, a species of nematode, indicating the compound's potential in agricultural applications (Zhao et al., 2017).

Future Directions

Pyrazoles continue to be a focus of research due to their wide range of applications in various fields of science. Future research will likely continue to explore new synthesis techniques, applications, and biological activities of pyrazole derivatives.